Cas no 52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

52231-28-4 structure
Product Name:4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:52231-28-4
Molecular Formula:C5H7N3S
Molecular Weight:141.19418
CID:378214
PubChem ID:2063958
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-(2-Propenyl)-4H-1,2,4-triazole-3-thiol
- 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-Allyl-3-mercapto-4H-1,2,4-triazole
- 4-Allyl-4H-[1,2,4]triazole-3-thiol
- 4H-1,2,4-Triazole-3-thiol, 4-(2-propenyl)-
- T5NN DNJ CSH D2U1 [WLN]
- AKOS015866852
- SCHEMBL7205591
- MLS000517079
- HMS2682P15
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione 4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- SMR000343284
- AKOS005616948
- 52231-28-4
- CHEMBL1540187
- 4-allyl-1,2,4-triazole-3-thione
- Z56926668
- CCA23128
- SCHEMBL8429505
- HMS1783I21
- DTXSID90366384
- SCHEMBL18338937
- EN300-06549
-
- InChIKey: YOJMCUNJVJCMGP-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H7N3S/c1-2-3-8-4-6-7-5(8)9/h2,4H,1,3H2,(H,7,9)
- SMILES: C=CCN1C=NNC1=S
Computed Properties
- Exact Mass: 141.03621
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 141.03606841g/mol
- Heavy Atom Count: 9
- Complexity: 164
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P019IVT-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 50mg |
$111.00 | 2024-04-30 | |
Aaron | AR019J45-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 50mg |
$83.00 | 2025-02-14 | |
Enamine | EN300-06549-0.05g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
TRC | P769008-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2036709-1g |
4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione |
52231-28-4 | 1g |
¥1456.00 |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
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Yonghe Ding,Xiangzhong Zhao,Chengwen Gao,Yafang Li,Haoxu Wang,Xiaoyu Liu,Yujuan Niu,Yuanchao Sun,Teng Li,Yongyong Shi Food Funct., 2022,13, 13028-13039
-
Amir Sajad Esmaeily,Shaun Mills,J. M. D. Coey Nanoscale, 2017,9, 5205-5211
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Upendra Singh,Anubha A Gupta,Anil Suryawanshi,Arun Banpurkar,Satishchandra Ogale J. Mater. Chem., 2012,22, 17302-17310
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Xin Huang RSC Adv., 2016,6, 9709-9716
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Yuichi Kitagawa,Ryohsuke Ohno,Takayuki Nakanishi,Koji Fushimi,Yasuchika Hasegawa Photochem. Photobiol. Sci., 2017,16, 683-689
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Maria Naddaka,Erica Locatelli,David Colecchia,Letizia Sambri,Ilaria Monaco,Andrea Baschieri,Federica Sasdelli,Mario Chiariello,Elia Matteucci,Paolo Zani,Mauro Comes Franchini RSC Adv., 2015,5, 1091-1096
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Paula Fraňová,Peter Šafář,Matej Cvečko,Ján Moncol,Ivana Žídeková,Mohamed Othman,Adam Daïch New J. Chem., 2021,45, 15956-15967
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Marta Pacheco Chem. Sci., 2018,9, 8056-8064
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Hui Li,Zhong Lu,Gang Cheng,Kaifeng Rong,Fengxi Chen,Rong Chen RSC Adv., 2015,5, 5059-5067
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Chinmayananda Gouda,Debashis Barik,Chandrima Maitra,Kai-Chieh Liang,Feng-Cheng Ho,Venkatesan Srinivasadesikan,Sarala Chandran,Shu-Pao Wu,Ming-Chang Lin J. Mater. Chem. C, 2021,9, 2321-2333
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